Cas no 20627-70-7 (4-methoxytetrahydrothiophene-3-ol 1,1-dioxide)

• Product Name: 4-methoxytetrahydrothiophene-3-ol 1,1-dioxide
• CAS No: 20627-70-7
• MF: C₅H₁₀O₄S
• MW: 166.195500850677
• CID: 1395121
• PubChem ID: 209859
• Update Time: 2025-04-20

4-methoxytetrahydrothiophene-3-ol 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-methoxytetrahydrothiophene-3-ol 1,1-dioxide
• 3-Thiopheneol, tetrahydro-4-methoxy-, 1,1-dioxide
• Thiophene-3-ol, 4-methoxytetrahydro-, 1,1-dioxide (8CI)
• 4-methoxy-1,1-dioxothiolan-3-ol
• AKOS002275057
• 4-Hydroxy-3-methoxysulfolane
• 3-Hydroxy-4-methoxy-1lambda~6~-thiolane-1,1-dione
• 3-hydroxy-4-methoxytetrahydrothiophene 1,1-dioxide
• DTXSID10942821
• Thiophene-3-ol, tetrahydro-4-methoxy-, 1,1-dioxide
• Thiophene-3-ol, 4-methoxytetrahydro-, 1,1-dioxide
• CS-0336503
• 20627-70-7
• AKOS016047288
• 3-Hydroxy-4-methoxysulfolane
• STL337601

• Inchi： 1S/C5H10O4S/c1-9-5-3-10(7,8)2-4(5)6/h4-6H,2-3H2,1H3
• InChI Key： IEIXUOFOSLJYOT-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)OC)O)(=O)=O

Computed Properties

• Exact Mass: 166.03
• Monoisotopic Mass: 166.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 72Ų

Experimental Properties

• PSA: 63.6